Cas no 17085-89-1 (Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester)

• Product Name: Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester
• CAS No: 17085-89-1
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 237482
• PubChem ID: 251304
• Update Time: 2025-04-19

Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester
• 3.3-Dimethyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
• AC1L5JJV
• AC1Q63F9
• AG-J-31503
• AR-1I4853
• CTK4D3725
• diethyl(2,2-dimethylpropylidene)propanedioate
• neopentylidene-malonic acid diethyl ester
• Neopentylidenmalonsaeurediaethylester
• Neopentyliden-malonsaeure-diaethylester
• NSC71599
• WBXLTCRTGYJWFQ-UHFFFAOYSA-N
• SCHEMBL10084831
• NSC-71599
• DTXSID80290881
• 17085-89-1
• Diethyl (2,2-dimethylpropylidene)malonate

• Inchi： 1S/C12H20O4/c1-6-15-10(13)9(8-12(3,4)5)11(14)16-7-2/h8H,6-7H2,1-5H3
• InChI Key： WBXLTCRTGYJWFQ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C(C)(C)C)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6